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Compound of Interest

Compound Name: 4-Methoxy-1,5-naphthyridine

Cat. No.: B15072162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-1,5-naphthyridine is a heterocyclic aromatic compound belonging to the

naphthyridine class of molecules. Naphthyridines, composed of two fused pyridine rings, are of

significant interest in medicinal chemistry due to their diverse biological activities. This technical

guide provides a detailed overview of 4-Methoxy-1,5-naphthyridine, including its chemical

identity, structure, and available data.

Chemical Identity and Structure
The chemical structure of 4-Methoxy-1,5-naphthyridine is characterized by a methoxy group

substituted at the 4th position of the 1,5-naphthyridine core.

CAS Number: 21495-66-9[1]

Molecular Formula: C₉H₈N₂O

SMILES: COC1=CC=NC2=CC=CN=C12

Structure:

Chemical Structure of 4-Methoxy-1,5-naphthyridine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15072162?utm_src=pdf-interest
https://www.benchchem.com/product/b15072162?utm_src=pdf-body
https://www.benchchem.com/product/b15072162?utm_src=pdf-body
https://www.benchchem.com/product/b15072162?utm_src=pdf-body
https://www.rsc.org/suppdata/dt/b9/b913393c/b913393c.pdf
https://www.benchchem.com/product/b15072162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Detailed experimental data on the physical and chemical properties of 4-Methoxy-1,5-
naphthyridine, such as melting point, boiling point, and solubility, are not readily available in

the surveyed literature.

Synthesis and Experimental Protocols
While general synthetic strategies for the 1,5-naphthyridine scaffold are documented, a

specific, detailed experimental protocol for the synthesis of 4-Methoxy-1,5-naphthyridine is

not extensively reported in the publicly available literature. General methods for the synthesis

of methoxy-substituted naphthyridines often involve the reaction of a chloronaphthyridine

precursor with sodium methoxide.[2] One publication describes the synthesis of a related

compound, 4-chloro-2-methoxy-[1][3]naphthyridine, which could potentially be a precursor.[4]

The synthesis involved the reaction of the corresponding hydroxy compound with

phosphorus(III) oxychloride.[4]

A generalized workflow for a potential synthesis based on available information for similar

compounds is presented below.
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Potential Synthetic Workflow for 4-Methoxy-1,5-naphthyridine

Spectral Data
Comprehensive ¹H and ¹³C NMR spectral data for 4-Methoxy-1,5-naphthyridine are not

available in the reviewed literature. For comparison, the spectral data of related naphthyridine

derivatives often show characteristic aromatic proton signals in the range of 7.0-9.0 ppm and

methoxy proton signals around 3.8-4.0 ppm.

Biological Activity and Signaling Pathways
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The specific biological activities and associated signaling pathways of 4-Methoxy-1,5-
naphthyridine have not been detailed in the available scientific literature. However, the

broader class of 1,5-naphthyridine derivatives has been investigated for a range of biological

effects, including but not limited to:

Anticancer Activity: Some fused 1,5-naphthyridine derivatives have shown potential as

antitumor agents.[5]

Antimalarial Activity: Certain naphthyridine compounds have been evaluated for their efficacy

against malaria.[4]

Antibacterial Activity: The naphthyridine core is a well-known scaffold in the development of

antibacterial agents.

Given the diverse activities of the 1,5-naphthyridine scaffold, it is plausible that 4-Methoxy-1,5-
naphthyridine may exhibit biological activity, though this requires experimental validation. A

generalized diagram illustrating potential areas of investigation for the biological activity of

naphthyridine compounds is provided below.
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Potential Biological Investigation Workflow

Quantitative Data Summary
Due to the limited availability of specific experimental data for 4-Methoxy-1,5-naphthyridine, a

comprehensive quantitative data table cannot be provided at this time. Research efforts are

needed to determine its physicochemical and biological properties.
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Property Value Reference

CAS Number 21495-66-9 [1]

Molecular Weight 160.17 g/mol Calculated

Melting Point Not Available

Boiling Point Not Available

¹H NMR Spectra Not Available

¹³C NMR Spectra Not Available

Biological IC₅₀/EC₅₀ Not Available

Conclusion
4-Methoxy-1,5-naphthyridine is a chemical entity with a confirmed structure and CAS

number. However, a significant gap exists in the publicly available scientific literature regarding

its synthesis, physicochemical properties, spectral characterization, and biological activity. This

lack of data presents an opportunity for further research to explore the potential of this

compound, particularly within the context of drug discovery and development, given the

established importance of the 1,5-naphthyridine scaffold. Future studies should focus on

developing a reliable synthetic route, characterizing the compound thoroughly, and screening it

for various biological activities to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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